4-Methoxy-N-[1,2,4]triazol-4-yl-benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(1,2,4-triazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C9H10N4O3S/c1-16-8-2-4-9(5-3-8)17(14,15)12-13-6-10-11-7-13/h2-7,12H,1H3
• InChI Key: UIECUMJMTJVYMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NN2C=NN=C2
• Molecular Formula: C9H10N4O3S
• DSSTOX Substance ID: DTXSID00971125
• Molecular Weight: 254.27 g/mol
• CAS RN: 5575-20-2

Description

“4-Methoxy-N-[1,2,4]triazol-4-yl-benzenesulfonamide” is a derivative of 1,2,4-triazole, a heterocyclic compound containing nitrogen atoms. These compounds are known for their multidirectional biological activity and are used as core molecules for the design and synthesis of many medicinal compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves various spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis for structure confirmation. The structures of these derivatives were confirmed by these techniques.

Molecular Structure Analysis

The molecular structure of “this compound” is determined by single X-ray crystal diffraction. Further characterization is done by elemental analysis, IR, TGA, and PXRD.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve various interactions. For instance, Co(ii) coordination polymers based on 4,4′-(1H-1,2,4-triazol-1-yl)benzene show a two-fold interpenetrating (3,6,6)-connected framework.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined by various spectroscopic techniques. For instance, the IR absorption spectra of 1,2,4-triazole derivatives were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1.

Safety and Hazards

The safety of 1,2,4-triazole derivatives, including “4-Methoxy-N-[1,2,4]triazol-4-yl-benzenesulfonamide”, is evaluated on normal cell lines. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions for “4-Methoxy-N-[1,2,4]triazol-4-yl-benzenesulfonamide” and similar compounds involve further investigations to harness their optimum antibacterial potential. The escalating problems of microbial resistance can be addressed by the rational design and development of novel antibacterial agents incorporating 1,2,4-triazole.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-triazole structure have been reported to exhibit potent inhibitory activities against cancer cell lines .

Mode of Action

It’s known that some 1,2,4-triazole derivatives can inhibit the proliferation of cancer cells by inducing apoptosis .

Biochemical Pathways

This process is often dysregulated in cancer cells, and inducing apoptosis is a common strategy for anticancer therapies .

Result of Action

Similar 1,2,4-triazole derivatives have shown to exhibit cytotoxic effects towards cancer cells, with some compounds demonstrating very weak cytotoxic effects towards normal cells .